1-Cyclopropyl-3-(pyridin-4-yl)-1,3-propanedione

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-cyclopropyl-3-pyridin-4-ylpropane-1,3-dione
• InChI: InChI=1S/C11H11NO2/c13-10(8-1-2-8)7-11(14)9-3-5-12-6-4-9/h3-6,8H,1-2,7H2
• InChI Key: GIXKQQCKNZOOCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)CC(=O)C2=CC=NC=C2

Description

1-Cyclopropyl-3-(pyridin-4-yl)-1,3-propanedione is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.7 g. of methyl isonicotinate, 16.8 g. of cyclopropylmethyl ketone and 6 g. of sodium methoxide in 150 ml. of benzene is heated under reflux for 8 hours. The mixture is filtered and the collected solid is dissolved in water. The aqueous mixture is made weakly acidic with dilute hydrochloric acid and extracted with ether. The ethereal solution is dried over magnesium sulfate and concentrated under reduced pressure to give 1-cyclopropyl-3-(4-pyridyl)-1,3-propanedione as a mobile, yellow liquid, infra-red sectrum 6.15μ (CHCl3, β-diketone).